Cas no 1357942-79-0 (4-Amino-2-fluoro-5-methylbenzonitrile)

4-Amino-2-fluoro-5-methylbenzonitrile structure
1357942-79-0 structure
Product Name:4-Amino-2-fluoro-5-methylbenzonitrile
CAS No:1357942-79-0
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD15529743
CID:1024530
PubChem ID:14621073
Update Time:2025-04-20

4-Amino-2-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-fluoro-5-methylbenzonitrile
    • 2-amino-4-fluoro-5-cyanotoluene
    • STKTWKBZHAFRNZ-UHFFFAOYSA-N
    • 6390AA
    • CM12927
    • FCH1153539
    • AS05783
    • 2-Fluoro-4-amino-5-methylbenzonitrile
    • 4-amino-2-fluoro-5-methyl-benzonitrile
    • AX8231166
    • ST24023272
    • AKOS015999692
    • MFCD15529743
    • SCHEMBL9821013
    • DTXSID30562303
    • CS-0105515
    • SB76649
    • A886934
    • DS-17800
    • DB-346990
    • 1357942-79-0
    • 2-Fluoro-4-amino-5-methylbenzonitrile;
    • SY116262
    • MDL: MFCD15529743
    • Inchi: 1S/C8H7FN2/c1-5-2-6(4-10)7(9)3-8(5)11/h2-3H,11H2,1H3
    • InChI Key: STKTWKBZHAFRNZ-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC(C)=C(C=1)N

Computed Properties

  • Exact Mass: 150.05932639g/mol
  • Monoisotopic Mass: 150.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),

4-Amino-2-fluoro-5-methylbenzonitrile Pricemore >>

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